Cas no 1837-91-8 (1,2,3,4,5,6-Hexabromocyclohexane)

• Product Name: 1,2,3,4,5,6-Hexabromocyclohexane
• CAS No: 1837-91-8
• MF: C₆H₆Br₆
• MW: 557.535837650299
• MDL: MFCD00059127
• CID: 203260
• PubChem ID: 87570781
• Update Time: 2025-10-30

1,2,3,4,5,6-Hexabromocyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,2,3,4,5,6-hexabromo-
• 1,2,3,4,5,6-Hexabromocyclohexane
• 1,2,3,4,5,6-Hexabromocyclohexane,1,2,3,4,5,6-Hexabromocyclohexane
• 1.2.3.4.5.6-Hexabromocyclohexane
• 1,2,3,4,5,6-Hexabromcyclohexan
• 1,2,3,4,5,6-hexabromo-cyclohexan
• 1,2,3,4,5,6-Hexabromocyclohexane Benzene hexabromide
• 1,2,3,4,5,6-Hexabromocyclohexane50µg
• Benzene Hexabromide
• Hexabromocyclohexane
• JAK2 INHIBITOR II
• NSC 7908
• Cyclohexane, 1,2,3,4,5,6-hexabromo-
• trans-alpha-Benzene hexabromide
• NSC7908
• QFQZKISCBJKVHI-UHFFFAOYSA-N
• HMS3268H22
• HMS3677C10
• HMS3413C10
• Cyclohexane,2,3,4,5,6-hexabromo-
• 1,2,3,4,5,6-Hexabromo-cyclohexane
• FCH1320627
• 1,2,3,4,5,6-Hexabromocyclohexane #
• CC-0
• SCHEMBL459442
• CS-0028930
• 1,2,3,4,5,6-Hexabromocyclohexane, >=98% (HPLC)
• NCGC00092358-02
• HY-107594
• 1,2,3,4,5,6-Hexabromocyclohexane;NSC7908
• BAA83791
• s5902
• JAK2 Inhibitor II - CAS 1837-91-8
• H0368
• T71979
• DTXSID4052687
• CHEBI:93940
• J-011778
• FT-0633875
• Q27165694
• MFCD00059127
• CHEMBL444236
• 1,2,3,4,5,6-hexakis(bromanyl)cyclohexane
• NSC-7908
• NCGC00092358-01
• 1837-91-8
• BRD-K06817181-001-01-5
• HB1428
• AKOS015836040
• A812818
• 1,2,3,4,5,6-Hexabrom-cyclohexan (I(2)-Form)
• C6H6Br6
• DTXCID8031285
• DA-48984

• MDL： MFCD00059127
• Inchi： 1S/C6H6Br6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6H
• InChI Key： QFQZKISCBJKVHI-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(C(C1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 551.55700
• Monoisotopic Mass: 551.557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 2.894
• Melting Point: 218.0 to 223.0 deg-C
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.699
• Solubility: DMSO: soluble2mg/mL (clear solution, warmed)
• PSA: 0.00000
• LogP: 4.58100

1,2,3,4,5,6-Hexabromocyclohexane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on 1,2,3,4,5,6-Hexabromocyclohexane

1,2,3,4,5,6-Hexabromocyclohexane (CAS No. 1837-91-8): A Comprehensive Overview of Properties and Applications

1,2,3,4,5,6-Hexabromocyclohexane (CAS No. 1837-91-8) is a brominated cyclic hydrocarbon that has garnered significant attention in industrial and environmental research. This compound, often referred to as HBCD (Hexabromocyclododecane) in broader contexts, is part of a family of brominated flame retardants (BFRs). Its molecular structure, featuring six bromine atoms attached to a cyclohexane ring, contributes to its unique chemical stability and flame-retardant properties. In recent years, the demand for flame-retardant additives has surged due to stricter fire safety regulations, making 1,2,3,4,5,6-Hexabromocyclohexane a subject of interest for manufacturers and researchers alike.

The environmental impact of brominated compounds like 1,2,3,4,5,6-Hexabromocyclohexane has become a hot topic among sustainability advocates. Studies have explored its persistence in ecosystems, bioaccumulation potential, and long-term effects on wildlife. As consumers increasingly prioritize eco-friendly materials, industries are under pressure to balance fire safety with environmental responsibility. This has led to innovations in green flame retardants, though 1,2,3,4,5,6-Hexabromocyclohexane remains a benchmark for performance in certain applications.

From a technical perspective, the synthesis of 1,2,3,4,5,6-Hexabromocyclohexane involves the bromination of cyclohexane under controlled conditions. The resulting product exhibits high thermal stability, making it suitable for use in polymers, textiles, and electronic components. Researchers frequently investigate its compatibility with materials like polyurethane foam and thermoplastics, where it enhances fire resistance without compromising mechanical properties. These characteristics have solidified its role in sectors such as construction, automotive, and consumer electronics.

Health and safety considerations are paramount when handling 1,2,3,4,5,6-Hexabromocyclohexane. While it is not classified as acutely toxic, prolonged exposure requires adherence to occupational safety guidelines. Regulatory bodies, including the EPA and REACH, have evaluated its risks, leading to restrictions in some regions. This regulatory scrutiny aligns with growing public interest in chemical safety data sheets and transparent labeling, trends driven by heightened awareness of workplace and environmental health.

In the realm of analytical chemistry, detecting and quantifying 1,2,3,4,5,6-Hexabromocyclohexane in complex matrices is a challenge. Advanced techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) are employed to monitor its presence in products and environmental samples. Such methods are critical for compliance with global chemical regulations and for addressing consumer concerns about product safety.

The future of 1,2,3,4,5,6-Hexabromocyclohexane lies in the development of safer alternatives and improved recycling methods. Circular economy principles are pushing industries to explore closed-loop systems for flame-retardant materials, reducing waste and environmental leakage. Meanwhile, ongoing research into its degradation pathways aims to mitigate its ecological footprint. As innovation continues, this compound serves as a case study in the intersection of industrial utility and sustainability.

For professionals seeking detailed technical data, the CAS No. 1837-91-8 registry provides authoritative information on 1,2,3,4,5,6-Hexabromocyclohexane, including physical properties, spectral data, and safety protocols. Whether you're a chemist, engineer, or environmental scientist, understanding this compound's multifaceted role is essential for navigating modern material science challenges.